Cas no 10015-67-5 (9,12-Octadecadienamide,N-(2-hydroxyethyl)-)
10015-67-5 structure
Product Name:9,12-Octadecadienamide,N-(2-hydroxyethyl)-
CAS No:10015-67-5
MF:C20H37NO2
MW:323.513286352158
CID:98801
PubChem ID:5353406
Update Time:2025-04-18
9,12-Octadecadienamide,N-(2-hydroxyethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 9,12-Octadecadienamide,N-(2-hydroxyethyl)-
- LINOLEAMIDE MEA
- N-(2-hydroxyethyl)octadeca-9,12-dienamide
- CHEBI:93530
- 162758-95-4
- AS-57626
- (9E,12E)-N-(2-hydroxyethyl)octadeca-9,12-dienamide
- 10015-67-5
- Linoleoylethanolamide
-
- Inchi: 1S/C20H37NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(23)21-18-19-22/h6-7,9-10,22H,2-5,8,11-19H2,1H3,(H,21,23)/b7-6+,10-9+
- InChI Key: KQXDGUVSAAQARU-AVQMFFATSA-N
- SMILES: O=C(CCCCCCC/C=C/C/C=C/CCCCC)NCCO
Computed Properties
- Exact Mass: 323.28261
- Monoisotopic Mass: 323.282429423g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 16
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
9,12-Octadecadienamide,N-(2-hydroxyethyl)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
10015-67-5 (9,12-Octadecadienamide,N-(2-hydroxyethyl)-) Related Products
- 111-58-0(Oleoylethanolamide)
- 68171-52-8(N-Linoleoylethanolamine)
- 20545-92-0(10-Undecenamide, N-(2-hydroxyethyl)-)
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- 56863-02-6(9,12-Octadecadienamide,N,N-bis(2-hydroxyethyl)-, (9Z,12Z)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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